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Compound of Interest

Compound Name: AI 3-23445

CAS No.: 5823-25-6

Cat. No.: B1664462

Get Quote

Clarification on the Identity of AI 3-23445
A comprehensive search for peer-reviewed studies on the efficacy of "AI 3-23445" has

revealed that this compound is not a therapeutic drug for human use. Instead, available

scientific and commercial data identify AI 3-23445 as an insecticide with noted environmental

toxicity.

According to chemical supplier MedchemExpress, AI 3-23445 is a compound with insecticidal

activity that has been observed to induce avoidance behavior in mice (Peromyscus

maniculatus and Mus musculus)[1]. This information aligns with its intended use in agricultural

research[1].

The primary scientific literature associated with this compound dates back to a 1958 study

published in the Journal of Economic Entomology. This research investigated the systemic

insecticidal action of several compounds, including AI 3-23445, on bloodsucking ectoparasites

when administered orally to rabbits[1]. Further documentation from a toxicological context also

lists AI 3-23445, which is consistent with its classification as a pesticide[2].
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Given that AI 3-23445 is an insecticide and not a therapeutic agent for human drug

development, a comparison guide detailing its clinical efficacy, signaling pathways in humans,

and comparison with other medical alternatives cannot be generated. The core premise of the

request is based on a misidentification of the compound's nature and application. Therefore,

the creation of the requested tables, diagrams, and experimental protocols for a therapeutic

drug is not possible.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664462?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

